Cas no 61519-09-3 (Benzenethiol, 4-(pentyloxy)-)

• Product name: Benzenethiol, 4-(pentyloxy)-
• CAS No: 61519-09-3
• MF: C₁₁H₁₆OS
• MW: 196.30914
• MDL: MFCD12026170
• CID: 476389
• PubChem ID: 19843817

Benzenethiol, 4-(pentyloxy)- Chemical and Physical Properties

Names and Identifiers

• 4-pentoxybenzenethiol
• Benzenethiol, 4-(pentyloxy)-
• 4-n-Pentoxythiophenol
• DTXSID60600525
• AKOS006316672
• 4-Pentyloxybenzenethiol
• 4-(Pentyloxy)benzene-1-thiol
• SCHEMBL2091080
• 61519-09-3

• MDL： MFCD12026170
• Inchi： InChI=1S/C11H16OS/c1-2-3-4-9-12-10-5-7-11(13)8-6-10/h5-8,13H,2-4,9H2,1H3
• InChI Key： WCNYVNGKHVOZMS-UHFFFAOYSA-N
• SMILES： CCCCCOC1=CC=C(C=C1)S

Computed Properties

• Exact Mass: 196.09228
• Monoisotopic Mass: 196.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• PSA: 9.23

Additional information on Benzenethiol, 4-(pentyloxy)-

Benzenethiol, 4-(pentyloxy)- (CAS No. 61519-09-3): A Comprehensive Overview

Benzenethiol, 4-(pentyloxy)-, identified by its Chemical Abstracts Service (CAS) number CAS No. 61519-09-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in various scientific and industrial domains.

The molecular structure of Benzenethiol, 4-(pentyloxy)- consists of a benzene ring substituted with a thiol (-SH) group at the para position relative to a pentyloxy (-O-C₅H₁₁) moiety. This arrangement imparts distinct chemical reactivity and solubility characteristics, making it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups on the benzene ring enhances its utility in diverse chemical transformations.

In the context of pharmaceutical research, Benzenethiol, 4-(pentyloxy)- has been explored for its potential role as a precursor in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes involved in inflammatory responses, thereby offering a potential therapeutic window for managing chronic inflammatory conditions.

The compound's thiol group is particularly noteworthy, as thiols are known for their ability to participate in redox reactions and form disulfide bonds, which are crucial in protein structure and function. This property makes Benzenethiol, 4-(pentyloxy)- a candidate for applications in drug design, where modulating redox signaling pathways can lead to the development of more effective medications.

Solubility studies have further elucidated the behavior of Benzenethiol, 4-(pentyloxy)- in different solvents. Its moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO) facilitates its use in various synthetic protocols. This solubility profile is advantageous for pharmaceutical formulations, where achieving an optimal concentration of active ingredients is paramount.

The synthesis of Benzenethiol, 4-(pentyloxy)- typically involves multi-step organic reactions, including nucleophilic substitution and etherification processes. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications. These methodologies often incorporate catalytic systems that enhance reaction efficiency while minimizing byproduct formation.

In addition to its pharmaceutical relevance, Benzenethiol, 4-(pentyloxy)- has found applications in materials science. Its ability to form stable complexes with metal ions makes it useful in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential uses in catalysis, gas storage, and separation technologies.

Electrochemical studies have also been conducted on Benzenethiol, 4-(pentyloxy)-, revealing its behavior as an electroactive species in redox-based systems. This property is particularly relevant for developing organic electronic materials, such as conductive polymers and organic batteries. The compound's redox-active nature allows it to participate in electron transfer processes, which are fundamental to many electrochemical applications.

The environmental impact of Benzenethiol, 4-(pentyloxy)- has been another area of interest. Biodegradation studies suggest that under certain conditions, the compound can be metabolized by microorganisms into less toxic intermediates. However, further research is needed to fully understand its environmental fate and ecological effects.

In conclusion, Benzenethiol, 4-(pentyloxy)- (CAS No. 61519-09-3) is a versatile compound with significant implications across multiple scientific disciplines. Its unique structural features and chemical properties make it a valuable asset in pharmaceutical synthesis, materials science, and electrochemistry. As research continues to uncover new applications for this compound, its importance is likely to grow further.